2-(4-bromophenoxy)-N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-(4-bromophenoxy)-N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)acetamide” is a chemical compound with the molecular formula C18H16BrN3O5S .
Molecular Structure Analysis
The molecular structure of this compound consists of a bromophenoxy group, a methyl-isoxazolyl group, and a sulfonylphenyl group attached to an acetamide group . The molecular weight of this compound is 466.3 g/mol .Physical And Chemical Properties Analysis
This compound has a molecular weight of 466.3 g/mol. It has a complexity of 613 and a topological polar surface area of 119 Ų. It has 2 hydrogen bond donors and 7 hydrogen bond acceptors. It has 7 rotatable bonds .Scientific Research Applications
Isoxazole Compounds Research
Isoxazole compounds have been synthesized for various purposes, including the exploration of their biological activities. For example, novel isoxazole compounds have been synthesized and some showed promising anti-tumor activities (Qi Hao-fei, 2011). Additionally, isoxazole derivatives have been investigated for their analgesic and antimicrobial activities, with some compounds exhibiting significant effects compared to reference drugs (S. Sahu et al., 2009). These findings suggest potential applications of isoxazole-based compounds in medicinal chemistry for the development of new therapeutic agents.
Bromophenol Derivatives Research
Research on bromophenol derivatives has highlighted their synthesis and evaluation for various biological activities. A study on bromophenol derivatives from the red alga Rhodomela confervoides identified several new compounds, although they were found inactive against human cancer cell lines and microorganisms (Jielu Zhao et al., 2004). This research provides a foundation for the exploration of natural products and their derivatives for potential pharmaceutical applications.
properties
IUPAC Name |
2-(4-bromophenoxy)-N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16BrN3O5S/c1-12-10-17(21-27-12)22-28(24,25)16-8-4-14(5-9-16)20-18(23)11-26-15-6-2-13(19)3-7-15/h2-10H,11H2,1H3,(H,20,23)(H,21,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHNFBGHMPSLEDO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)COC3=CC=C(C=C3)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16BrN3O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.